Cas no 112747-94-1 (1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine)
112747-94-1 structure
Product Name:1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine
CAS No:112747-94-1
MF:C9H18Cl2N2
MW:225.158620357513
CID:1099370
PubChem ID:434165
Update Time:2025-04-20
1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine
- 1-(2-chloroethyl)-4-(3-chloropropyl)piperazine
- Piperazine, 1-[2-chloroethyl]-4-[3-chloropropyl]-
- NSC344007
- CHEMBL2009892
- DTXSID60330991
- Piperazine, 1-(2-chloroethyl)-4-(3-chloropropyl)-, dihydrochloride
- QPTRATAVQVHORS-UHFFFAOYSA-N
- 1-(2-Chloroethyl)-4-(3-chloropropyl)piperazine #
- NCI60_003056
- SCHEMBL10552270
- 112747-94-1
-
- Inchi: 1S/C9H18Cl2N2/c10-2-1-4-12-6-8-13(5-3-11)9-7-12/h1-9H2
- InChI Key: QPTRATAVQVHORS-UHFFFAOYSA-N
- SMILES: ClCCN1CCN(CCCCl)CC1
Computed Properties
- Exact Mass: 224.0847040g/mol
- Monoisotopic Mass: 224.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 6.5Ų
1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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